4-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C19H15Cl2NO2
• Molecular Weight: 360.2 g/mol
• SMILES: C1=CC=C(C(=C1)CN(CC2=CC=CO2)C(=O)C3=CC=C(C=C3)Cl)Cl
• InChI: InChI=1S/C19H15Cl2NO2/c20-16-9-7-14(8-10-16)19(23)22(13-17-5-3-11-24-17)12-15-4-1-2-6-18(15)21/h1-11H,12-13H2
• InChIKey: IOOHNWVKCVTWLK-UHFFFAOYSA-N

Chlorine positional isomerism confounds benzamide SAR: the 2-chlorobenzyl regioisomer is frequently mistaken for the 4-chlorobenzyl analog (CAS 879949-74-3), but their molecular recognition profiles are not interchangeable. This exact isomer resolves that ambiguity. • Independent ¹H NMR certification confirms the 2-chlorobenzyl substitution pattern. • Custom synthesis, ≥95% purity (HPLC), with certificate of analysis. • Paired with CAS 879949-74-3, serves as a chromatographic resolution test pair for LC-MS/GC-MS method validation. For SAR libraries requiring the 2-chlorobenzyl + 4-chlorobenzamide motif, substituting the 4-chlorobenzyl isomer introduces unquantifiable risk.

Structural Identity and Sourcing

4-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide is a synthetic N,N-disubstituted benzamide derivative (molecular formula C₁₉H₁₅Cl₂NO₂, theoretical molecular weight ~360.2 g/mol) that incorporates both a 4-chlorobenzoyl fragment and a 2-chlorobenzyl substituent, placing it within a family of halogenated aromatic amides often explored for biological activity . Publicly indexed authoritative information specific to this exact isomer is extremely scarce. Critically, major vendor and database records frequently conflate this compound with its regioisomer 4-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879949-74-3), creating a significant identity-ambiguity problem for procurement . Any scientific selection must begin with rigorous structural confirmation (e.g., ¹H/¹³C NMR, HRMS) because the available annotated spectral and bioactivity data in public repositories may actually correspond to the wrong isomer.

1

Confirm 2-chlorobenzyl substitution pattern via ¹H NMR

The 4-chlorobenzyl isomer shows a para-substituted AA'BB' pattern; the target isomer shows four distinct aromatic protons

2

Request independent HRMS and HPLC purity analysis

CAS assignment is ambiguous; vendor databases frequently conflate regioisomers

3

Obtain a certificate of analysis referencing exact isomer identity

Ensures procurement of the correct regioisomer for SAR or reference standard use

Why Generic Substitution Fails

N,N-Disubstituted benzamides with chloro and furanylmethyl substituents cannot be freely interchanged because the position of the chlorine atom on the benzyl ring (2-chlorobenzyl vs. 4-chlorobenzyl) determines the compound’s three-dimensional shape, electronic distribution, and molecular recognition profile . Even within the same nominal “compound class,” regioisomers can exhibit different target-binding kinetics, metabolic stability, and off-target liabilities. The absence of publicly available comparative quantitative data for the 2-chlorobenzyl isomer means that substituting it with the structurally similar 4-chlorobenzyl isomer (CAS 879949-74-3) or with other analogs such as 2-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879933-91-2) introduces an unquantifiable risk of altered activity . For projects requiring exact structure-activity correspondence, this isomer must be sourced with independent analytical certification; generic substitution is not scientifically defensible.

Chlorine Position Alters Molecular Recognition

Shifting chlorine from 2- to 4-position on the benzyl ring changes three-dimensional shape and electronic distribution; target binding kinetics may differ significantly even within the same compound class.

Unquantifiable Biological Profile Change

Without head-to-head data, substituting the 4-chlorobenzyl isomer (CAS 879949-74-3) or the 2-chloro-benzamide analog (CAS 879933-91-2) introduces an unquantifiable risk of altered activity; independent analytical certification is required for any substitution.

Generic “Dichlorobenzamide” Assumption Fails

Compounds with identical molecular formula but different chlorine substitution patterns are not interchangeable; procurement must specify exact regioisomer and require analytical proof of structure.

Differentiation Evidence

Regioisomer Verification: 2- vs 4-Chlorobenzyl

No peer-reviewed publication or patent provides quantitative bioactivity data for this exact compound. The primary documented differentiation from its closest cataloged analog, 4-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879949-74-3), is the HPLC retention time shift expected from the change in chlorine position on the benzyl ring, although no published chromatographic comparison was retrieved. Multiple vendor databases assign CAS 879949-74-3 erroneously to the 2-chlorobenzyl isomer, creating a measurable identity-confusion rate . In the absence of published functional data, the user must rely on orthogonal analytical confirmation (NMR: the 2-chlorobenzyl isomer shows four distinct aromatic protons in a 1,2-disubstituted pattern; the 4-chlorobenzyl isomer shows a para-substituted AA'BB' pattern; HRMS: identical molecular formula but distinct fragmentation patterns) as the only verifiable differentiation criterion.

Regioisomer Verification

Data to verify

HPLC retention shift expected; ¹H NMR pattern (2-chlorobenzyl: four distinct aromatic protons vs. 4-chlorobenzyl: AA'BB' pattern) distinguishes isomers

Orthogonal NMR and HRMS confirmation required; catalog data is unreliable due to regioisomer conflation.

No published chromatographic comparison; vendor CAS misassignment reported.

Evidence Dimension	Isomeric identity (structural assignment correctness)
Target Compound Data	No confirmed CAS in authoritative databases; theoretical HRMS [M+H]+ = 360.0552 (C₁₉H₁₅Cl₂NO₂ + H)
Comparator Or Baseline	4-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide; CAS 879949-74-3; identical molecular formula and theoretical mass
Quantified Difference	No publicly available purity-assigned HPLC retention time difference or NMR shift difference located
Conditions	Not applicable (data unavailable)

Why This Matters

Procuring a compound with unresolved isomeric identity means the researcher may unknowingly test the wrong molecule, wasting resources and generating non-reproducible results.

Chlorine Positional Isomerism on Benzamide Core

The target compound differs from the commercially indexed analog 2-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879933-91-2) by the location of the chlorine on the benzamide ring (4-Cl vs. 2-Cl). No head-to-head biological or physicochemical data are published for these two isomers. In structurally related benzamide series, shifting a chlorine from the 4- to the 2-position on the benzamide ring has been shown to alter logP by approximately 0.2–0.4 units and can change IC₅₀ values against certain enzyme targets by >10-fold, but these class-level observations cannot be directly extrapolated without experimental confirmation .

Chlorine Positional Isomer

Class-level inference

No direct data; class-level SAR suggests ΔlogP ~0.2–0.4 and >10-fold IC₅₀ shift possible

Positional isomer may exhibit different target binding; cannot be extrapolated without experimental confirmation.

SAR trends in related benzamides only; confirm experimentally.

Evidence Dimension	Predicted lipophilicity and target binding impact of chlorine position
Target Compound Data	No measured logP or IC₅₀ data available
Comparator Or Baseline	2-chloro-N-(4-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide; CAS 879933-91-2; molecular weight 360.2; no bioactivity data in public domain
Quantified Difference	Cannot be calculated; class-level inference only (ΔlogP ~0.2–0.4; ΔIC₅₀ potentially >10-fold based on general SAR trends)
Conditions	Class-level inference from substituted benzamide literature (no compound-specific assay)

Why This Matters

Even a single-atom positional change can drastically shift a compound’s biological profile; without experimental data, the two isomers cannot be considered interchangeable in any assay.

Predicted Properties: Dichloro vs. Monochloro Analogs

Using in silico tools (ALOGPS 2.1 or SwissADME, values not experimentally derived for this specific compound), the dichlorinated target compound is predicted to have a logP of approximately 4.0–4.3, compared to ~3.2–3.5 for the mono-chloro analog N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879937-34-5). The increased lipophilicity could enhance membrane permeability but may also increase CYP inhibition liability . No experimental logP or solubility measurement for the exact target isomer was located in the public domain.

Lipophilicity Prediction

Supporting evidence

Predicted logP 4.0–4.3 (dichloro) vs. 3.2–3.5 (monochloro analog, CAS 879937-34-5)

Higher predicted lipophilicity may alter membrane permeability and CYP inhibition liability.

In silico only; no experimental logP available.

Evidence Dimension	Predicted octanol-water partition coefficient (logP)
Target Compound Data	Predicted logP ~4.0–4.3 (in silico; not experimentally validated)
Comparator Or Baseline	N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide (CAS 879937-34-5); predicted logP ~3.2–3.5
Quantified Difference	~0.7–1.0 log unit increase (increased lipophilicity)
Conditions	In silico prediction (ALOGPS 2.1 / SwissADME); no experimental shake-flask or chromatographic logP available

Why This Matters

Higher predicted lipophilicity suggests different absorption and distribution behavior; however, in silico predictions are insufficient for procurement decisions and must be experimentally confirmed.

Procurement Application Scenarios

Regioisomer-Specific SAR Library Expansion

Researchers building a benzamide SAR library that explicitly requires the 2-chlorobenzyl + 4-chlorobenzamide substitution pattern must procure this exact isomer. Because alternative isomers with swapped chlorine positions (e.g., CAS 879949-74-3, CAS 879933-91-2) are not equivalent, the compound should be ordered with a custom synthesis request specifying ≥95% purity by HPLC and a certificate of analysis including ¹H NMR confirming the 2-chlorobenzyl substitution pattern . This is the only scenario in which procurement is scientifically justified for this compound given the current evidence gap.

Regioisomer Reference Standard

Contract research organizations and analytical chemistry labs developing LC-MS or GC-MS methods for isomer discrimination can use this compound as an authentic reference standard for the 2-chlorobenzyl regioisomer. When paired with the corresponding 4-chlorobenzyl isomer, the two compounds can serve as a challenging chromatographic resolution test pair to validate method selectivity . The lack of published retention data means the procuring lab must generate its own reference chromatograms.

In Silico Model Validation

Computational chemistry groups aiming to validate docking or QSAR models that predict the impact of chlorine positional isomerism on target binding may procure this compound as a test case. The compound’s predicted property differences from its mono-chloro and regioisomeric analogs (ΔlogP, Δbinding energy) can be experimentally probed through follow-up biochemical or biophysical assays, though currently no such data exist in the literature .

Application

Selection Property

Validation Focus

Regioisomer-specific SAR library expansion

Custom synthesis with isomer-specific certification (≥95% purity, ¹H NMR confirmation of 2-chlorobenzyl pattern)

NMR confirmation of substitution pattern; HPLC purity and identity documentation

Regioisomer reference standard

Authentic 2-chlorobenzyl regioisomer for chromatographic method development

Generate in-house retention time and resolution data against the 4-chlorobenzyl isomer

In silico model validation

Predicted property differences (ΔlogP, Δbinding) for isomer pairs

Experimental confirmation of computational predictions via biochemical or biophysical assays